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The advent of chairside computer-aided design/computer-aided manufacturing (CAD/CAM)
systems has revolutionized the field of restorative dentistry. Among these, the CEREC
(Chairside Economical Restoration of Esthetic Ceramics) system has been a prominent player
for decades. This guide provides a comprehensive comparison of the accuracy of various
CEREC scanner generations for inlay restorations, supported by experimental data from recent
in vitro studies. The focus is on key accuracy metrics: trueness and precision, as well as the
clinical hallmark of restoration success—marginal fit.

Accuracy of CEREC Scanners: Trueness and
Precision

An in vitro study by Kwon et al. (2024) evaluated the trueness and precision of three CEREC
intraoral scanners—Bluecam (BC), Omnicam (OC), and Primescan (PS)—for inlay cavity
preparations. The study also investigated the influence of adjacent restorative materials (gold,
zirconia, and resin) on scanning accuracy.[1][2][3]

Experimental Protocol: An artificial tooth was prepared with a standardized disto-occlusal inlay
cavity. Crowns made of gold and zirconia, along with a resin tooth, were used as adjacent
materials. Each combination was scanned 10 times with the CEREC Primescan, Omnicam,
and Bluecam scanners. For the Bluecam, a powder application was used as per the
manufacturer's instructions. A high-precision laboratory scanner (3-shape E3) was used to
obtain a reference scan. The resulting STL files were analyzed using 3D analysis software to
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determine trueness (deviation from the reference scan) and precision (reproducibility of the
scans).[1][2]

Data Summary:

Table 1: Influence of Adjacent Material and CEREC Scanner Type on Trueness (Um)

. . CEREC Bluecam CEREC Omnicam CEREC Primescan
Adjacent Material
(BC) (OC) (PS)
Gold 11.8+£2.0 16.3+4.0 135+25
Zirconia 13.2+2.38 178+ 35 151+3.1
Resin 125+24 171+ 3.8 14.3+2.9

Data adapted from Kwon et al. (2024). Values are presented as mean * standard deviation.[1]

[2][3]

Table 2: Influence of CEREC Scanner Type on Precision (um)

CEREC Scanner Average Precision Deviation
Primescan (PS) Lowest Deviation (Highest Precision)
Omnicam (OC) Intermediate Deviation

Bluecam (BC) Highest Deviation (Lowest Precision)

Data interpretation from Kwon et al. (2024).[1][2][3]

The study found that the type of adjacent restorative material and the intraoral scanner
significantly affected the accuracy of the digital impressions.[1][2][3] Zirconia as an adjacent
material resulted in the highest trueness deviation, while gold showed the lowest.[1][2][3]
Among the scanners, the Bluecam, which required powdering, demonstrated the best trueness,
comparable to the Primescan.[1][2][3] However, the Primescan exhibited the highest precision,
followed by the Omnicam and then the Bluecam.[1][2][3]
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Impact of Inlay Preparation Desigh on Scanning
Accuracy

A study by Park et al. (2023) investigated how the design of an inlay cavity preparation
influences the scanning accuracy of the CEREC Primescan. The study varied the occlusal
cavity depth (1 mm and 2 mm) and the width of the gingival floor of the proximal box (1.5 mm
and 2.5 mm).[4][5][6]

Experimental Protocol: Four different mesio-occlusal inlay preparations were created on an
artificial tooth: narrow shallow (1.5 mm width, 1 mm depth), narrow deep (1.5 mm width, 2 mm
depth), wide shallow (2.5 mm width, 1 mm depth), and wide deep (2.5 mm width, 2 mm depth).
Each preparation was scanned 10 times with the CEREC Primescan. A laboratory scanner was
used to create a reference scan. The trueness and precision of the scans were then analyzed.

[41[5]6]
Data Summary:

Table 3: Influence of Inlay Preparation Design on Trueness with CEREC Primescan (um)

Preparation Design Average Trueness Deviation
Narrow Shallow Highest Deviation (Lowest Trueness)
Narrow Deep Intermediate Deviation

Wide Shallow Intermediate Deviation

Wide Deep Lowest Deviation (Highest Trueness)

Data interpretation from Park et al. (2023).[4][5][6]

The results indicated that inlay cavity design significantly affects the accuracy of the digital
scan.[4][5][6] The "wide deep" preparation showed the highest trueness, while the "narrow
shallow" design resulted in the lowest trueness.[4][5][6] This suggests that deeper and wider
preparations may be more accurately captured by the intraoral scanner.

Marginal Fit of CEREC Inlay Restorations
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The clinical success of an inlay restoration is critically dependent on its marginal fit. Older
studies provide some insights into the marginal gaps of restorations fabricated with earlier
CEREC systems. A 2003 study on 2,328 chairside inlays and onlays fabricated with CEREC 1
and CEREC 2 systems reported an average margin width of 236 pum + 96.8 um.[7] A more
recent study compared the marginal fit of restorations made with the CEREC Bluecam and
Omnicam. For inlay restorations, the Omnicam demonstrated a significantly better marginal fit
(74.9 pm) compared to the Bluecam (120.9 um).[8]

It is important to note that the scanning accuracy of the CEREC Bluecam has been reported to
be approximately 19 um, which is a high degree of precision.[7]

Experimental Workflow for Assessing Inlay
Restoration Accuracy

The following diagram illustrates a typical experimental workflow for evaluating the accuracy of
intraoral scanners for inlay restorations, as synthesized from the reviewed studies.

Preparation

Standardized Inlay
Cavity Preparation

Scanning
Reference Scan Intraoral Scans
(Laboratory Scanner) (e.g., CEREC Primescan)
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Experimental workflow for accuracy assessment.

Conclusion

The accuracy of CEREC scanners for inlay restorations is influenced by several factors,
including the scanner generation, the type of adjacent restorative materials, and the inlay
preparation design. Newer generations, such as the Primescan, demonstrate superior
precision compared to older models like the Bluecam and Omnicam. While the Bluecam, with
powder application, can achieve high trueness, the overall trend indicates continuous
improvement with technological advancements. For optimal scanning accuracy, clinicians
should be mindful of the restorative materials present in the scanning field and consider that
wider and deeper inlay preparations may yield more accurate digital impressions. The clinical
performance of CEREC restorations, as indicated by long-term studies and acceptable
marginal fit, supports their continued use in modern dentistry.[7][8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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